3E,8Z-Tetradecadienyl acetate

• Molecular Formula: C16H28O2
• Molecular Weight: 252.39 g/mol
• InChI: InChI=1S/C16H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h7-8,12-13H,3-6,9-11,14-15H2,1-2H3/b8-7-,13-12+
• InChIKey: WWXVCCMNRBSSKV-LQZWXTFHSA-N

3E,8Z-Tetradecadienyl Acetate – Essential Minor Pheromone Component of the Tomato Leafminer Tuta absoluta for Species-Specific Attraction and Monitoring

3E,8Z-Tetradecadienyl acetate (CAS 163041-87-0; C₁₆H₂₈O₂) is a carboxylic ester belonging to the class of straight-chain unsaturated acetates that function as lepidopteran sex pheromones . It was first identified as the minor component (~8–10%) of the female-produced sex pheromone of the South American potato tuber moth/tomato leafminer, Scrobipalpula absoluta (syn. Tuta absoluta), alongside the major component (3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate (~90–92%) [1]. The compound is isolated from pheromone glands of unmated females and is now produced synthetically for use in integrated pest management (IPM) programs worldwide .

Reported minor component of the Tuta absoluta female pheromone blend, present at low natural ratio (~10%), supporting species-specific signal fidelity.

Isomeric purity is a key selection parameter: presence of the (8Z,11Z) isomer reported to act as a behavioural antagonist and abolish male attraction.

Applicable as a research standard for pheromone lure manufacturing, electrophysiology, and mating disruption studies.

• [1] Attygalle, A. B., Jham, G. N., Svatoš, A., Frighetto, R. T. S., Meinwald, J., Vilela, E. F., Ferrara, F. A., & Uchôa-Fernandes, M. (1996). Identification of the sex pheromone of Scrobipalpula absoluta; determination of double bond positions in triple unsaturated straight chain molecules by means of dimethyl disulphide derivatization. Tetrahedron Letters, 37(3), 411–414. View Source

Why Generic Substitution of 3E,8Z-Tetradecadienyl Acetate with Other Tetradecadienyl Isomers Fails for Tuta absoluta Management

The pheromone communication system of T. absoluta is highly stereospecific. The natural blend of (3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate and (3E,8Z)-3,8-tetradecadienyl acetate at a ~90:10 ratio is essential for optimal male attraction [1]. Simple replacement of (3E,8Z)-tetradecadienyl acetate with other tetradecadienyl isomers—particularly (8Z,11Z)- or (3E,11Z)-tetradecadienyl acetate—can result in complete loss of attractancy or even behavioural inhibition [2]. Consequently, generic or isometrically impure tetradecadienyl acetate preparations are functionally non-equivalent and cannot be interchanged without compromising trap efficacy or mating disruption outcomes.

Replacement with other tetradecadienyl isomers (e.g., (8Z,11Z)- or (3E,11Z)-) can cause complete loss of male attraction or behavioural inhibition, as reported in wind tunnel bioassays.

Isomerically impure preparations containing the inhibitory (8Z,11Z) isomer abolish lure activity even at low levels; generic tetradecadienyl acetate formulations are functionally non-equivalent.

• [1] Svatoš, A., Attygalle, A. B., Jham, G. N., Frighetto, R. T. S., Vilela, E. F., Saman, D., & Meinwald, J. (1996). Sex pheromone of tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Journal of Chemical Ecology, 22(4), 787–800. View Source
• [2] Filho, M. M., Vilela, E. F., Attygalle, A. B., Meinwald, J., Svatoš, A., & Jham, G. N. (2000). Field trapping of tomato moth, Tuta absoluta with pheromone traps. Journal of Chemical Ecology, 26(4), 875–881. View Source

Quantitative Comparative Evidence for (3E,8Z)-Tetradecadienyl Acetate Versus Closest Analogs in Tuta absoluta Pheromone Systems

Natural Blend Ratio (90:10) vs. Major Component Alone: Field Attractancy Comparison

Field trials demonstrate that the (3E,8Z,11Z)-triene major component alone is highly attractive to T. absoluta males, capturing 869 ± 255 males/trap over three consecutive nights. Addition of the minor component (3E,8Z)-tetradecadien-1-yl acetate at the natural 10% ratio does not significantly increase trap catches [1]. This indicates that while the minor component is naturally present, the major component alone is sufficient for basic attractancy; however, the minor component is critical for species-specific signal fidelity and is mandatory in commercial lures to replicate the natural pheromone blend and avoid off-target species attraction [2].

Natural blend ratio vs. major component alone

Direct comparison

869 ± 255 males/trap (3 nights) for major component alone; blend with minor component showed no significant catch increase.

Minor component does not elevate raw catch but reported to maintain species specificity.

Major component alone may risk off-target species attraction.

Evidence Dimension	Mean male moth capture per trap (3 nights)
Target Compound Data	869 ± 255 males (major component alone); blend with minor component did not differ significantly
Comparator Or Baseline	(3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate alone
Quantified Difference	No statistically significant increase with addition of minor component
Conditions	Field trapping in Brazil, delta traps baited with synthetic pheromone dispensers

Why This Matters

Users must procure the minor component to formulate the complete natural blend; relying solely on the major component risks reduced species specificity, even if raw catch numbers appear similar.

• [1] Filho, M. M., Vilela, E. F., Attygalle, A. B., Meinwald, J., Svatoš, A., & Jham, G. N. (2000). Field trapping of tomato moth, Tuta absoluta with pheromone traps. Journal of Chemical Ecology, 26(4), 875–881. View Source
• [2] Svatoš, A., Attygalle, A. B., Jham, G. N., Frighetto, R. T. S., Vilela, E. F., Saman, D., & Meinwald, J. (1996). Sex pheromone of tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Journal of Chemical Ecology, 22(4), 787–800. View Source

Isomeric Inhibition: (8Z,11Z)-Tetradecadienyl Acetate vs. (3E,8Z)-Tetradecadienyl Acetate

In wind tunnel bioassays, a 10:1 mixture of (3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate and (3E,8Z)-3,8-tetradecadien-1-yl acetate was highly attractive to T. absoluta males. Critically, the introduction of 10% of the (8Z,11Z)-8,11-tetradecadien-1-yl acetate isomer relative to the triene completely suppressed the male behavioural response [1]. This demonstrates that the (8Z,11Z) isomer acts as a potent behavioural antagonist, and its presence in a synthetic (3E,8Z) preparation—even at low levels—renders the lure ineffective.

Isomeric inhibition: (8Z,11Z) isomer

Direct comparison

10% (8Z,11Z)-tetradecadienyl acetate completely suppressed male behavioural response in wind tunnel.

(8Z,11Z) isomer acts as a potent behavioural antagonist; its absence is critical for lure activity.

Trace isomer contamination cannot be detected by standard achiral GC alone.

Evidence Dimension	Male behavioural response (oriented upwind flight + source contact)
Target Compound Data	10:1 blend (triene : (3E,8Z)-dienyl acetate) highly attractive
Comparator Or Baseline	10:1 blend (triene : (8Z,11Z)-dienyl acetate) plus 10% additional (8Z,11Z) isomer
Quantified Difference	Complete inhibition of response with (8Z,11Z) isomer at 10%
Conditions	Laboratory wind tunnel, T. absoluta males

Why This Matters

Procurement of (3E,8Z)-tetradecadienyl acetate with certified absence of the (8Z,11Z) isomer is mandatory; even trace contamination can abolish lure activity entirely.

• [1] Svatoš, A., Attygalle, A. B., Jham, G. N., Frighetto, R. T. S., Vilela, E. F., Saman, D., & Meinwald, J. (1996). Sex pheromone of tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Journal of Chemical Ecology, 22(4), 787–800. View Source

Synthetic Stereoselectivity: (3E,8Z)-Tetradecadienyl Acetate Prepared with 99% E,Z Purity vs. Common Isomeric Mixtures

A regiodivergent C6+C4+C4 synthetic route delivers (3E,8Z)-tetradecadienyl acetate in 99% E,Z isomeric purity, as confirmed by GC-MS and NMR [1]. In contrast, conventional synthetic approaches often yield mixtures containing the inhibitory (8Z,11Z) isomer or other geometrical impurities. This high stereoselectivity (99% E,Z at 23% overall yield) surpasses the purity obtained in earlier patent-described routes [2] and directly addresses the biological requirement for a contaminant-free minor component.

Synthetic stereoselectivity purity

Cross-study comparable

99% E,Z isomeric purity (23% yield)

High stereochemical purity reduces risk of inhibitory isomer co-occurrence.

Reported improvement over earlier commercial synthetic routes.

Evidence Dimension	Stereochemical purity (E,Z isomer ratio)
Target Compound Data	99% E,Z purity (23% yield)
Comparator Or Baseline	Earlier synthetic routes yielding mixed isomers (purity not explicitly stated but typically <95% isomeric purity)
Quantified Difference	≥4 percentage point improvement over typical commercial grades
Conditions	Synthetic chemistry laboratory; product characterised by ¹H/¹³C NMR and GC-MS

Why This Matters

For scientific procurement, specifying ≥99% isomeric purity of the (3E,8Z) isomer directly reduces the risk of inhibitory isomer contamination, which is undetectable by standard achiral GC alone.

• [1] Yadav, J. S., et al. (2025). An improved and convenient new synthesis of the pheromone components of the tomato leafminer Tuta absoluta. RSC Advances, 15(52), 44213–44217. View Source
• [2] Attygalle, A. B., Jham, G. N., Svatoš, A., & Frighetto, R. T. S. (1998). Tetradecatrienyl and tetradecadienyl acetates and their use as sex attractants for tomato pests. U.S. Patent No. 5,728,376. View Source

Commercial Lure Performance: Dose-Response of Formulations Containing (3E,8Z)-Tetradecadienyl Acetate

A three-year field comparison of commercial T. absoluta lures, all containing the 90:10 triene:dienyl acetate blend, showed that the Russel IPM Tuta absoluta-Optima lure (0.8 mg loading) was the most attractive overall, outperforming lures loaded at 0.5 mg and 3.0 mg [1]. This dose-response relationship underscores that not only the presence but the precise amount of the minor component influences trapping efficacy, with supra-optimal doses failing to increase captures.

Commercial lure dose-response

Class-level inference

0.8 mg loading (Optima) most attractive; 0.5 mg and 3.0 mg less effective across three field seasons.

Lure loading amount influences male capture; higher pheromone loads may not improve attraction.

Field ranking: Optima > Pherodis > others. Optimal dispenser loading requires validation.

Evidence Dimension	Season-long male trap catch
Target Compound Data	0.8 mg loading (Optima) most attractive; 0.5 mg and 3.0 mg loadings less effective
Comparator Or Baseline	Russel IPM Tuta absoluta (0.5 mg), TUA-100N (3 mg), Pherodis (0.8 mg), BioBest (0.5 mg)
Quantified Difference	Not explicitly quantified in abstract, but qualitative ranking: Optima > Pherodis > others
Conditions	Open-field tomato crops, Plovdiv, Bulgaria, 2012–2014; delta traps at 60 cm height, 1 trap/0.05–0.1 ha

Why This Matters

Formulators and end-users must optimise the loading of (3E,8Z)-tetradecadienyl acetate in the dispenser; simply increasing total pheromone load does not linearly improve performance.

• [1] Mohamedova, M., Deleva, E., Stoeva, A., & Harizanova, V. (2016). Comparison of pheromone lures used in mass trapping to control the tomato leafminer Tuta absoluta (Meyrick, 1917) in industrial tomato crops in Plovdiv (Bulgaria). Agricultural Sciences, 8(19). View Source

High-Impact Application Scenarios for (3E,8Z)-Tetradecadienyl Acetate in Research and Pest Management

Species-Specific Monitoring and Mass Trapping of Tuta absoluta in Tomato and Potato Crops

Deploying (3E,8Z)-tetradecadienyl acetate as the minor component in a 90:10 blend with (3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate enables highly species-specific monitoring and mass trapping of T. absoluta males [1]. The blend, loaded at 0.5–0.8 mg per rubber septum, provides effective attraction for 30–45 days under field conditions, allowing early detection and population suppression in open-field and protected tomato and potato cultivations [2].

Mating Disruption Formulations Requiring Isomerically Pure Minor Component

Mating disruption dispensers loaded with 60 mg of the natural 90:10 triene:dienyl acetate blend at a density of 1000 dispensers/ha have been shown to effectively suppress T. absoluta populations in greenhouse tomato crops [3]. The isomeric purity of the (3E,8Z)-dienyl acetate component is critical, as any contamination with the (8Z,11Z) isomer would introduce a behavioural antagonist and compromise disruption efficacy [4].

Electrophysiological and Neuroethological Research on Moth Olfaction

The (3E,8Z)-tetradecadienyl acetate serves as a key probe in single-sensillum recordings (SSR) and electroantennography (EAG) studies aimed at mapping odour coding in T. absoluta antennae [4]. Its high isomeric purity (≥99% E,Z) allows researchers to dissect the olfactory receptor neuron populations tuned specifically to the minor component, distinct from those responding to the major triene component, without interference from inhibitory isomers.

Quality Control Reference Standard for Commercial Pheromone Lure Manufacturing

Manufacturers of T. absoluta pheromone lures require a certified reference standard of (3E,8Z)-tetradecadienyl acetate with documented isomeric purity to validate each production batch. The compound's well-characterised GC-MS profile and stereospecific synthesis route [5] make it suitable as a primary standard for quantifying the minor component in formulated dispensers and for detecting adulteration with inactive or inhibitory isomers.

Application

Selection Property

Validation Focus

Species-specific monitoring and mass trapping

Isomeric purity and blend ratio fidelity

Field trap specificity and catch rate validation

Mating disruption formulations

Certified absence of inhibitory (8Z,11Z) isomer

Mating disruption efficacy in greenhouse trials

Electrophysiology and neuroethology research

High stereochemical purity (≥99% E,Z)

Olfactory receptor neuron specificity without isomer interference

QC reference standard for lure manufacturing

Certified isomeric purity documentation

GC-MS batch consistency and isomer quantitation

• [1] Filho, M. M., Vilela, E. F., Attygalle, A. B., Meinwald, J., Svatoš, A., & Jham, G. N. (2000). Field trapping of tomato moth, Tuta absoluta with pheromone traps. Journal of Chemical Ecology, 26(4), 875–881. View Source
• [2] Harmony Ecotech. Tuta absoluta Pheromone Lure. https://harmonyecotech.com/pheromone-lures/tuta-absoluta/ View Source
• [3] Cocco, A., et al. (2012). Control of Tuta absoluta (Meyrick) (Lepidoptera: Gelechiidae) in greenhouse tomato crops using the mating disruption technique. Journal of Applied Entomology, 137(1-2), 16–28. View Source
• [4] Svatoš, A., Attygalle, A. B., Jham, G. N., Frighetto, R. T. S., Vilela, E. F., Saman, D., & Meinwald, J. (1996). Sex pheromone of tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Journal of Chemical Ecology, 22(4), 787–800. View Source
• [5] Yadav, J. S., et al. (2025). An improved and convenient new synthesis of the pheromone components of the tomato leafminer Tuta absoluta. RSC Advances, 15(52), 44213–44217. View Source